Cas no 103030-73-5 (2-aminotetralin-1-ol;hydrochloride)

• Product Name: 2-aminotetralin-1-ol;hydrochloride
• CAS No: 103030-73-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD09026681
• CID: 125413
• PubChem ID: 55253685
• Update Time: 2025-05-20

2-aminotetralin-1-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1,2,3,4-tetrahydronaphthalen-1-ol hydrochloride
• 1-Naphthalenol,2-amino-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 2-AMINO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-OL HYDROCHLORIDE
• 2-Amino-1,2,3,4-Tetrahydro-1-Naphthalenol Hydrochloride
• 2-AMINO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-OL HCL
• 0733AA
• AX8040193
• ST24039832
• 2-amino-1,2,3,4-tetrahydro-naphthalen-1-olhydrochloride
• 2-aminotetralin-1-ol;hydrochloride
• I10525
• 2-Amino-1,2,3,4-tetrahydronaphthalen-1-olhydrochloride
• DS-14865
• 103030-73-5
• 2-Amino-1 pound not2 pound not3 pound not4-tetrahydronaphthalen-1-ol hydrochloride
• 2-amino-1,2,3,4-tetrahydronaphthalen-1-ol;hydrochloride
• AKOS006288589
• A896640
• SCHEMBL16062214

• MDL： MFCD09026681
• Inchi： 1S/C10H13NO.ClH/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-4,9-10,12H,5-6,11H2;1H
• InChI Key： OJKXKJBAGVKYBW-UHFFFAOYSA-N
• SMILES： Cl.OC1C2C=CC=CC=2CCC1N

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 46.25000
• LogP: 2.49580
• Vapor Pressure: No data available

2-aminotetralin-1-ol;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-aminotetralin-1-ol;hydrochloride

Introduction to 2-Aminotetralin-1-ol Hydrochloride (CAS No. 103030-73-5)

2-Aminotetralin-1-ol hydrochloride, with the CAS number 103030-73-5, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound is a derivative of tetralin, a bicyclic aromatic hydrocarbon, and features an amino group and a hydroxyl group attached to the tetralin scaffold. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in pharmaceutical research and development.

The chemical structure of 2-aminotetralin-1-ol hydrochloride is characterized by its unique combination of functional groups. The tetralin ring system provides a rigid and planar structure, which can interact with biological targets through various mechanisms, including hydrogen bonding and π-π stacking. The presence of the amino and hydroxyl groups adds further complexity and reactivity, enabling the compound to participate in a wide range of chemical reactions and biological processes.

Recent studies have highlighted the potential therapeutic applications of 2-aminotetralin-1-ol hydrochloride. One notable area of research is its role as a ligand for serotonin receptors, particularly the 5-HT_1A receptor. Serotonin receptors are crucial in regulating mood, sleep, and cognitive functions, making them important targets for the development of drugs to treat psychiatric disorders such as depression and anxiety. Preclinical studies have shown that 2-aminotetralin-1-ol hydrochloride exhibits selective binding to the 5-HT_1A receptor, suggesting its potential as a lead compound for novel antidepressants.

In addition to its interactions with serotonin receptors, 2-aminotetralin-1-ol hydrochloride has been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, and compounds that can protect against neuronal damage are highly sought after. Research has demonstrated that 2-aminotetralin-1-ol hydrochloride can reduce oxidative stress and inhibit apoptosis in neuronal cells, providing a promising avenue for the development of neuroprotective agents.

The pharmacokinetic properties of 2-aminotetralin-1-ol hydrochloride have also been studied extensively. Its high solubility in water and low molecular weight allow for efficient absorption and distribution in biological systems. Studies have shown that it has good bioavailability when administered orally or intravenously, making it suitable for both preclinical and clinical applications. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, enhancing its therapeutic potential.

Clinical trials involving 2-aminotetralin-1-ol hydrochloride are currently underway to evaluate its safety and efficacy in treating various conditions. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal side effects observed. These findings are encouraging and pave the way for further clinical investigations to explore its full therapeutic potential.

In conclusion, 2-Aminotetralin-1-ol hydrochloride (CAS No. 103030-73-5) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting serotonin receptors and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to advancements in medicinal chemistry and drug discovery.